ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[(1-ethylpyrazol-4-yl)methylcarbamothioylamino]benzoate
• InChI: InChI=1S/C16H20N4O2S/c1-3-20-11-12(10-18-20)9-17-16(23)19-14-7-5-13(6-8-14)15(21)22-4-2/h5-8,10-11H,3-4,9H2,1-2H3,(H2,17,19,23)
• InChI Key: PIHJUDOYPQTYTR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CNC(=S)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

Ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic molecule that belongs to the class of carbonothioylamino compounds. In

Mechanism of Action

The mechanism of action of Ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes involved in inflammation and cancer progression. It has also been shown to regulate glucose metabolism and insulin sensitivity in diabetic animal models.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. The compound has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

Ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. The compound is stable and has a long shelf life. However, the limitations of the compound include its high cost and limited availability.

Future Directions

There are several future directions for the study of Ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate. One direction is the study of the compound's potential application in the treatment of cancer and diabetes. Another direction is the development of new synthesis methods to increase the yield and purity of the compound. The compound's potential use as a diagnostic tool in cancer detection is also an area of future research.

Synthesis Methods

The synthesis of Ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with ethyl chloroformate, followed by the reaction of the resulting ethyl 4-aminobenzoate with 1-ethyl-4-(methylamino)-1H-pyrazole-3-carbonyl chloride. The final product is obtained by the reaction of the intermediate with thiourea. The synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

Ethyl 4-[({[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}carbonothioyl)amino]benzoate has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has also been studied for its potential use as a diagnostic tool in cancer detection.